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Compound of Interest

Compound Name: GNE-555

Cat. No.: B1150082

For Researchers, Scientists, and Drug Development Professionals

Abstract

GNE-555 is a highly potent, selective, and metabolically stable small molecule inhibitor of the
mammalian target of rapamycin (MTOR). Developed as a promising candidate for cancer
therapy, GNE-555 exhibits significant antiproliferative activity against various cancer cell lines.
This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and biological activity of GNE-555. It includes detailed
experimental methodologies for key assays and visual representations of the mTOR signaling
pathway and relevant experimental workflows to support further research and development.

Chemical Structure and Physicochemical Properties

GNE-555 is a pyrimidoaminotropane-based compound designed to overcome the limitations of
earlier mTOR inhibitors, such as time-dependent inhibition of cytochrome P450 3A4 (CYP3A4).
Its unique structure contributes to its high potency, selectivity, and favorable pharmacokinetic
profile.

Chemical Structure

IUPAC Name: N-(4-(2-((1R,5S)-8-oxa-3-azabicyclo[3.2.1]octan-3-yl)-7-((S)-3-
methylmorpholino)pyrimido[4,5-d]pyrimidin-4-yl)phenyl)acetamide

Chemical Formula: C26H34NeO3[1]
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Molecular Weight: 478.59 g/mol [1]

CAS Number: 1428902-71-9[1]

Physicochemical Properties

The following table summarizes the key physicochemical properties of GNE-555.

Property Value Reference
Molecular Formula C26H34N6O3 [1]
Molecular Weight 478.59 g/mol [1]
Kinase Inhibitory Potency (Ki) 1.5 nM against mTOR [2]
Appearance Solid [3]
Solubility Soluble in DMSO [3]

Mechanism of Action and Signaling Pathway

GNE-555 functions as an ATP-competitive inhibitor of mTOR kinase, a key regulator of cell
growth, proliferation, and survival. By binding to the ATP-binding site of the mTOR kinase
domain, GNE-555 effectively blocks the phosphorylation of downstream targets, leading to the
inhibition of cell cycle progression and induction of apoptosis.

The mTOR signaling pathway is a complex network that integrates signals from growth factors,
nutrients, and cellular energy status. GNE-555's inhibition of mMTOR impacts both mTOR
Complex 1 (MmTORC1) and mTOR Complex 2 (nTORC?2), leading to a broad-spectrum anti-
proliferative effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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